Ethyl 5-oxo-5-[2-(3-pyrrolinomethyl)phenyl]valerate

• IUPAC Name: ethyl 5-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-5-oxopentanoate
• InChI: InChI=1S/C18H23NO3/c1-2-22-18(21)11-7-10-17(20)16-9-4-3-8-15(16)14-19-12-5-6-13-19/h3-6,8-9H,2,7,10-14H2,1H3
• InChI Key: HBGOYNBBWBSEIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC(=O)C1=CC=CC=C1CN2CC=CC2
• Molecular Formula: C18H23NO3
• DSSTOX Substance ID: DTXSID30643964
• Molecular Weight: 301.4 g/mol
• CAS RN: 898763-98-9

Description

Ethyl 5-oxo-5-[2-(3-pyrrolinomethyl)phenyl]valerate is a chemical compound with the CAS Number: 898749-78-5. It has a molecular weight of 301.39. The IUPAC name for this compound is ethyl 5-[3-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]-5-oxopentanoate.

Molecular Structure Analysis

The InChI Code for Ethyl 5-oxo-5-[2-(3-pyrrolinomethyl)phenyl]valerate is 1S/C18H23NO3/c1-2-22-18(21)10-6-9-17(20)16-8-5-7-15(13-16)14-19-11-3-4-12-19/h3-5,7-8,13H,2,6,9-12,14H2,1H3. The InChI key is KBOUJKGDRSPHJV-UHFFFAOYSA-N.

Scientific Research Applications

Antimalarial and Antimycobacterium Activities

Derivatives of ethyl pyrrole have been synthesized and evaluated for their in vitro activity against P. falciparum (K1 strain) and antimycobacterium, as well as their cytotoxic activity against Vero cell. These compounds, prepared from ethyl 2-phenyl-1-pyrroline-5-carboxylate, show potential in the development of new treatments for malaria and mycobacterial infections (Nongpanga Ningsanont et al., 2003).

Photoisomerisation Studies

Research on ethyl pyrrole derivatives also delves into their absorption, fluorescence, and photoisomerisation properties. Studies have observed E-Z photoisomerisation for all derivatives, with significant implications for understanding the photophysical behavior of these compounds and their potential applications in material sciences (J. Vyňuchal et al., 2008).

NMR Spectroscopic and GIAO DFT Study

A detailed NMR spectroscopic and GIAO DFT study of a similar ethyl pyrrole derivative provided insights into its tautomeric hydrazone mixture and the configuration of the carboxy ester group in both isomers. This research contributes to the structural analysis and understanding of ethyl pyrrole compounds (A. Lyčka et al., 2010).

Colorimetric Chemosensor Development

Ethyl pyrrole derivatives have been utilized in the synthesis of colorimetric chemosensors for the detection of metal cations such as Co2+, Zn2+, and Cu2+. This demonstrates the compound's application in developing sensitive and selective sensors for environmental and biological monitoring (T. Aysha et al., 2021).

Enzymatic Activity Enhancement

In the realm of biochemistry, some ethyl pyrrole derivatives have shown potent effects on increasing the reactivity of enzymes such as cellobiase. This opens avenues for research in enzyme catalysis and the development of enzyme modulators (Mohamed Abd et al., 2008).